molecular formula C10H15NO2 B8643561 Butyl acrylate acrylonitrile CAS No. 125005-86-9

Butyl acrylate acrylonitrile

Cat. No. B8643561
CAS RN: 125005-86-9
M. Wt: 181.23 g/mol
InChI Key: QSMOHLASMMAGIB-UHFFFAOYSA-N
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Description

Butyl acrylate acrylonitrile is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Butyl acrylate acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Butyl acrylate acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

125005-86-9

Product Name

Butyl acrylate acrylonitrile

Molecular Formula

C10H15NO2

Molecular Weight

181.23 g/mol

IUPAC Name

butyl prop-2-enoate;prop-2-enenitrile

InChI

InChI=1S/C7H12O2.C3H3N/c1-3-5-6-9-7(8)4-2;1-2-3-4/h4H,2-3,5-6H2,1H3;2H,1H2

InChI Key

QSMOHLASMMAGIB-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)C=C.C=CC#N

Related CAS

137168-27-5
25567-76-4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 2 L reactor equipped with an agitator, a thermometer, a nitrogen gas inlet tube, a dropping funnel, and a reflux condenser, was placed 600 g of distilled water, 0.71 g of sodium dodecyl sulfate as an emulsifier, and as monomers, 70 g of acrylonitrile and 30 g of n-butyl acrylate, and the reactor was nitrogen-purged while the reaction mixture was being stirred at 80° C. Next, 1.6 g of 4,4′-azobis(4-cyanovaleric acid) as a polymerization initiator together with 30 g of distilled water was added into the reactor, and a reaction was initiated. Stirring was performed at 80° C. for 10 hours, and an acrylonitrile/n-butyl acrylate random copolymer was produced with a conversion rate of monomers of 89%. GPC measurement confirmed that Mw=472,000, Mn=214,000, and Mw/Mn=2.21.
Quantity
0.71 g
Type
reactant
Reaction Step One
Quantity
70 g
Type
reactant
Reaction Step Two
Quantity
30 g
Type
reactant
Reaction Step Three
Name
Quantity
600 g
Type
solvent
Reaction Step Four

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